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Compound of Interest

Compound Name: Ethyltrichlorosilane

Cat. No.: B093397 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ethyltrichlorosilane (ETCS), a versatile organosilicon compound with the chemical formula

C₂H₅SiCl₃, serves as a critical precursor and reagent in a multitude of chemical processes and

material science applications. Its high reactivity, stemming from the three chlorine atoms

attached to the silicon, allows for a wide range of chemical transformations, making it an

invaluable tool for researchers and professionals in various scientific fields. This technical guide

provides a comprehensive overview of the core applications of ethyltrichlorosilane, complete

with quantitative data, detailed experimental protocols, and process visualizations to facilitate

its effective use in research and development.

Physical and Chemical Properties
Ethyltrichlorosilane is a colorless, fuming liquid with a pungent odor. It is highly flammable

and reacts violently with water, releasing hydrogen chloride gas. This reactivity is central to its

utility in synthesis and surface modification. Key physical properties are summarized in the

table below.
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Property Value

CAS Number 115-21-9

Molecular Weight 163.51 g/mol

Boiling Point 99.5 °C

Melting Point -105.6 °C

Density 1.234 g/cm³ at 25 °C

Flash Point 14 °C

Refractive Index 1.425 at 20 °C

Core Applications
The primary applications of ethyltrichlorosilane are centered around its ability to form

siloxane bonds (Si-O-Si) through hydrolysis and condensation, and its utility as a reactive

intermediate for the synthesis of more complex organosilanes.

Synthesis of Silicone Polymers
Ethyltrichlorosilane is a fundamental building block in the production of cross-linked silicone

polymers. The hydrolysis of the Si-Cl bonds leads to the formation of silanol intermediates

(C₂H₅Si(OH)₃), which then undergo condensation to form a three-dimensional polysiloxane

network.

The overall reaction can be visualized as a two-step process: hydrolysis followed by

condensation. The extent of cross-linking can be controlled by co-hydrolysis with other

organochlorosilanes, such as diethyldichlorosilane or triethylchlorosilane.

Ethyltrichlorosilane (C₂H₅SiCl₃) Ethylsilanetriol (C₂H₅Si(OH)₃)Hydrolysis
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Hydrolysis and condensation of ethyltrichlorosilane.

Objective: To synthesize a cross-linked ethylpolysiloxane gel via the hydrolysis and

condensation of ethyltrichlorosilane.

Materials:

Ethyltrichlorosilane (99%)

Toluene (anhydrous)

Ethanol

Water

Ammonia solution (1 M)

Round-bottom flask with a magnetic stirrer and dropping funnel

Condenser

Heating mantle

Procedure:

In a fume hood, charge a 250 mL three-necked round-bottom flask with 50 mL of toluene and

16.3 g (0.1 mol) of ethyltrichlorosilane under a nitrogen atmosphere.

Prepare a hydrolysis solution by mixing 10 mL of ethanol and 5.4 mL (0.3 mol) of water.

Slowly add the hydrolysis solution to the stirred ethyltrichlorosilane solution at room

temperature over a period of 30 minutes. Hydrogen chloride gas will be evolved and should

be neutralized with a suitable scrubber.

After the addition is complete, heat the mixture to 60 °C and stir for 2 hours to promote

condensation.
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Neutralize the remaining acid with a 1 M ammonia solution until the pH is approximately 7.

Wash the organic layer with deionized water (3 x 50 mL).

Remove the toluene under reduced pressure to obtain the ethylpolysiloxane gel.

Dry the gel in a vacuum oven at 80 °C for 12 hours.

Expected Yield: The yield of the dried ethylpolysiloxane is typically in the range of 85-95%.

Surface Modification
Ethyltrichlorosilane is widely used to modify the surface properties of various materials,

particularly to impart hydrophobicity. The process involves the reaction of ETCS with hydroxyl

groups present on the surface of substrates like glass, silicon wafers, and metal oxides.

The process generally involves cleaning and activating the substrate surface to generate

hydroxyl groups, followed by the application of the silane solution and a curing step.
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Substrate Preparation

Silanization

Post-Treatment
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(e.g., Piranha solution, UV/Ozone)
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(e.g., dip coating, spin coating)
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(e.g., in anhydrous toluene)

Rinse with Solvent

Cure
(e.g., heating)
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3-Aminopropylamine
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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